Cas no 39996-41-3 (1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate)
39996-41-3 structure
Product Name:1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
CAS No:39996-41-3
MF:C14H18N2O3S
MW:294.369322299957
MDL:MFCD30342995
CID:4650696
PubChem ID:13028200
Update Time:2024-11-08
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
- 39996-41-3
- N-aminopyridinium mesitylene sulfonate
- EN300-305709
- pyridin-1-ium-1-amine;2,4,6-trimethylbenzenesulfonate
- 1-aminopyridin-1-ium2,4,6-trimethylbenzene-1-sulfonate
- SCHEMBL1694111
- CS-0245487
- G79419
- UDVCZSURIVJFJO-UHFFFAOYSA-M
-
- MDL: MFCD30342995
- Inchi: 1S/C9H12O3S.C5H7N2/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;6-7-4-2-1-3-5-7/h4-5H,1-3H3,(H,10,11,12);1-5H,6H2/q;+1/p-1
- InChI Key: UDVCZSURIVJFJO-UHFFFAOYSA-M
- SMILES: S(C1C(C)=CC(C)=CC=1C)(=O)(=O)[O-].[N+]1(C=CC=CC=1)N
Computed Properties
- Exact Mass: 294.10381361g/mol
- Monoisotopic Mass: 294.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5Ų
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-305709-0.05g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.05g |
$19.0 | 2023-09-05 | ||
| Enamine | EN300-305709-0.1g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.1g |
$19.0 | 2023-09-05 | ||
| Enamine | EN300-305709-0.25g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.25g |
$19.0 | 2023-09-05 | ||
| Enamine | EN300-305709-0.5g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.5g |
$24.0 | 2023-09-05 | ||
| Enamine | EN300-305709-1.0g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-305709-2.5g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 2.5g |
$41.0 | 2023-09-05 | ||
| Enamine | EN300-305709-5.0g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 5.0g |
$55.0 | 2023-02-26 | |
| Enamine | EN300-305709-10.0g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 10.0g |
$75.0 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316157-250mg |
1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 250mg |
¥405.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316157-500mg |
1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 500mg |
¥448.00 | 2024-05-15 |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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